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Compound of Interest

Compound Name:
(R)-2-Acetylthio-3-phenylpropionic

Acid

Cat. No.: B024277 Get Quote

For Researchers, Scientists, and Drug Development Professionals

(R)-2-Acetylthio-3-phenylpropionic acid is a chiral organic compound that serves as a

crucial intermediate in the synthesis of a class of cardiovascular drugs known as vasopeptidase

inhibitors. Its stereospecific structure is paramount to the efficacy of the final active

pharmaceutical ingredients. This technical guide provides a comprehensive overview of its

chemical properties, synthesis, and its role in the mechanism of action of vasopeptidase

inhibitors.

Chemical and Physical Properties
(R)-2-Acetylthio-3-phenylpropionic acid, with the chemical formula C₁₁H₁₂O₃S, is a

derivative of phenylpropionic acid. While specific experimental data for the (R)-enantiomer is

not readily available in public literature, the properties of its racemate and (S)-enantiomer

provide valuable insights.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b024277?utm_src=pdf-interest
https://www.benchchem.com/product/b024277?utm_src=pdf-body
https://www.benchchem.com/product/b024277?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b024277?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

IUPAC Name
(2R)-2-(acetylthio)-3-

phenylpropanoic acid
N/A

Molecular Formula C₁₁H₁₂O₃S [1]

Molecular Weight 224.28 g/mol [1]

Melting Point 41-43 °C ((S)-enantiomer) [2]

Boiling Point 358.9 ± 35.0 °C (Predicted) [2]

Density 1.260 ± 0.06 g/cm³ (Predicted) [2]

Solubility

Soluble in organic solvents

such as chloroform and

methanol.

[3]

Storage Temperature
2-8°C, sealed in a dry

environment.
[2]

Synthesis of (R)-2-Acetylthio-3-phenylpropionic
Acid
The synthesis of (R)-2-Acetylthio-3-phenylpropionic acid is a multi-step process that

requires careful control of stereochemistry. A common synthetic route starts from the unnatural

amino acid D-phenylalanine.

Experimental Protocol: Synthesis from D-Phenylalanine
This protocol outlines the conversion of D-phenylalanine to (R)-2-bromo-3-phenylpropionic

acid, followed by nucleophilic substitution to yield the target compound.

Step 1: Diazotization and Bromination of D-Phenylalanine to (R)-2-Bromo-3-phenylpropionic

acid[4][5]

Reaction Setup: In a well-ventilated fume hood, a solution of D-phenylalanine is prepared in

an aqueous hydrobromic acid (HBr) solution. The reaction vessel is cooled to a temperature

between -10 and 30°C.[5]
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Diazotization: A solution of sodium nitrite (NaNO₂) in water is added dropwise to the D-

phenylalanine solution while maintaining the low temperature. This step generates a

diazonium salt intermediate.

Bromination: The diazonium salt is then decomposed in the presence of a bromide salt,

leading to the formation of (R)-2-bromo-3-phenylpropionic acid.[5]

Extraction and Isolation: The product is extracted from the aqueous solution using an organic

solvent such as toluene. The organic layer is then concentrated, and the crude product is

purified by crystallization.

Step 2: Nucleophilic Substitution with Thioacetate[4][6]

Reaction Setup: (R)-2-bromo-3-phenylpropionic acid is dissolved in a suitable organic

solvent.

Thioacetate Addition: Thioacetic acid and an organic base (e.g., triethylamine) are added to

the solution. The reaction is typically carried out at a temperature between -10 and +30°C.[6]

Reaction Monitoring: The progress of the reaction can be monitored by techniques such as

thin-layer chromatography (TLC) or high-performance liquid chromatography (HPLC).

Workup and Purification: After the reaction is complete, the organic base and excess

thioacetic acid are removed through an acidic aqueous wash. The organic layer is dried and

the solvent is evaporated to yield crude (R)-2-Acetylthio-3-phenylpropionic acid. Further

purification can be achieved by column chromatography or recrystallization.
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D-Phenylalanine (R)-2-Bromo-3-phenylpropionic Acid  NaNO₂, HBr   (R)-2-Acetylthio-3-phenylpropionic Acid  CH₃COSH, Et₃N  
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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